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Compound of Interest

Compound Name: 3-tert-Butyladipic acid
CAS No.: 10347-88-3
Cat. No.: B078269
Get Quote
. J

Executive Summary & Chemical Identity

3-tert-Butyladipic acid is a substituted dicarboxylic acid commonly used as a monomer in
polymer synthesis and as an intermediate in organic chemistry.[1][2][3] While not classified as
acutely toxic (like cyanide) or highly unstable (like peroxides), its disposal requires specific
attention due to its physical properties and regulatory classification as an organic acid.

The "Why" Behind the Protocol: The presence of the bulky tert-butyl group significantly alters
the solubility profile compared to unsubstituted adipic acid. This increases the lipophilicity of the
molecule, meaning it does not dissolve readily in neutral aqueous streams. Consequently, drain
disposal is strictly prohibited, not only due to environmental regulations but due to the high risk
of precipitation and infrastructure clogging.

Chemical Profile
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Parameter Data

Chemical Name 3-tert-Butyladipic acid

CAS Number 10347-88-3

Physical State Solid (White crystalline powder)
Acidity (pKa) ~4.4 (Carboxylic acid)

Skin/Eye Irritant (H315, H319), Respiratory

Primary Hazards )
Irritant (H335)

Not P-listed or U-listed; Evaluate for D002

RCRA Status T .
(Corrosivity) if in solution.[4][1][5][6]

Pre-Disposal Assessment: Segregation Logic

Before disposal, you must segregate this compound based on chemical compatibility.[7]
Improper segregation is the leading cause of waste-container incidents.

Critical Incompatibilities:

e Strong Oxidizers (e.g., Nitric Acid, Perchlorates): Adipic acid derivatives are organic reducing
agents. Mixing with oxidizers creates a fire/explosion hazard.

e Strong Bases (e.g., Sodium Hydroxide): While neutralization is a standard chemical reaction,
doing so in a waste container generates significant exothermic heat. If the container is

closed, this can lead to pressurization and rupture.

Visualization: Segregation & Decision Workflow

The following diagram outlines the decision logic for categorizing the waste stream.
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Waste Generation:

3-tert-Butyladipic Acid Decision Point Critical Safety Action

Determine Physical State

Solid Waste Liquid Waste
(Pure or Precipitated) (Dissolved in Solvent)

SEGREGATION POINT
Keep away from Oxidizers & Bases

Identify Solvent Base

Solvent-based

Container: Solid Organic Waste Agqueous Solution Organic Solvent
(Label: Irritant) (pPH <2 o0or>12.57?) (e.g., DCM, Ethyl Acetate)

Collect as Hazardous
(Do NOT Drain)

Container: Mixed Organic Solvents
(Label: Flammable/Corrosive)

Final Fate: High-Temp Incineration
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Figure 1: Decision matrix for segregating and packaging 3-tert-butyladipic acid waste. Note
the convergence on incineration regardless of physical state.[1]

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance)

Most common scenario for expired reagents or synthesis byproducts.

e Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar. Avoid metal containers as trace moisture can lead to slow corrosion from the acid.

e Labeling:
o Primary Label: "Hazardous Waste - Solid Organic Acid."[1]
o Constituents: "3-tert-Butyladipic acid."[4][1][2][3][8]
o Hazard Warnings: "Irritant,” "Acidic.”

» Packing: Double-bag the solid in chemically resistant polyethylene bags before placing it in
the rigid container. This prevents dust inhalation risks for waste handlers.

o Disposal Path: Designate for High-Temperature Incineration. This ensures complete
destruction of the organic framework into CO2 and water.

Scenario B: Liquid Waste (Solutions)

Common in HPLC waste or recrystallization mother liquors.

e Solvent Compatibility: Ensure the carrier solvent is compatible with the waste drum (e.g., do
not put halogenated solvents in a non-halogenated drum if your hauler requires separation).

e No Drain Disposal: Even if the solution is aqueous and neutralized, the residual organic load
(COD) violates most municipal water discharge permits.

e pH Management: If the solution is highly acidic (pH < 2), it is classified as D002 (Corrosive)
under RCRA.[6] Do not attempt to neutralize in the waste container; simply label it as "Acidic
Organic Waste" and allow the professional waste facility to handle neutralization.
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Waste Classification Table

Recommended
Waste Stream RCRA Code (US) DOT Hazard Class )
Disposal Method
] Incineration (Fuel
Pure Solid Non-Regulated* N/A (Keep Dry) ]
Blending)
In Acetone/Methanol D001 (Ignitable) 3 (Flammable) Incineration
) ) ) Neutralization/Incinera
In Aqueous Acid D002 (Corrosive) 8 (Corrosive)

tion

*Note: While the pure solid is not federally listed (P or U list), it should be managed as "Non-
Regulated Chemical Waste" and never disposed of in regular trash.

Emergency Procedures: Spill Response

In the event of a spill, speed and dust control are paramount. The tert-butyl group adds mass,
meaning dust settles faster than lighter acids, but inhalation remains a risk.

Spill Cleanup Workflow

¢ [solate: Evacuate the immediate area (10 ft radius).

o PPE: Don Nitrile gloves, safety goggles, and an N95 respirator (or half-face respirator with
organic vapor/acid gas cartridges).

e Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with a wet paper towel or use a HEPA

vacuum.

o Liquid Spill: Cover with sodium bicarbonate (baking soda) or a commercial acid
neutralizer. Wait for bubbling to cease (CO2 release).

» Collection: Scoop neutralized material into a waste container labeled "Spill Debris - 3-tert-
Butyladipic Acid."[4][1]
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Liquid:

Apply NaHCO3
Wait for Gas Release
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Figure 2: Operational workflow for managing accidental spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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